Cas no 94100-11-5 (5-Chloro-3-(o-tolyl)benzo[c]isoxazole)

• Product Name: 5-Chloro-3-(o-tolyl)benzo[c]isoxazole
• CAS No: 94100-11-5
• MF: C₁₄H₁₀ClNO
• MW: 243.688302516937
• CID: 1095148
• PubChem ID: 15592238
• Update Time: 2025-04-24

5-Chloro-3-(o-tolyl)benzo[c]isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(o-tolyl)benzo[c]isoxazole
• 94100-11-5
• 5-CHLORO-3-(2-METHYLPHENYL)-2,1-BENZOXAZOLE

• Inchi： 1S/C14H10ClNO/c1-9-4-2-3-5-11(9)14-12-8-10(15)6-7-13(12)16-17-14/h2-8H,1H3
• InChI Key： DIZRGEWBJSBUOO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C1C=CC=CC=1C)ON=2

Computed Properties

• Exact Mass: 243.0450916g/mol
• Monoisotopic Mass: 243.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų

Additional information on 5-Chloro-3-(o-tolyl)benzo[c]isoxazole

5-Chloro-3-(o-tolyl)benzo[c]isoxazole (CAS No. 94100-11-5): A Comprehensive Overview

5-Chloro-3-(o-tolyl)benzo[c]isoxazole (CAS No. 94100-11-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This heterocyclic compound, characterized by its unique benzo[c]isoxazole core, is widely studied for its potential applications in pharmaceuticals and advanced materials. Researchers and industry professionals are increasingly interested in its synthesis, properties, and utility, making it a topic of frequent discussion in scientific literature.

The molecular structure of 5-Chloro-3-(o-tolyl)benzo[c]isoxazole features a chloro-substituted benzo[c]isoxazole ring attached to an ortho-tolyl group. This structural configuration imparts distinct chemical and physical properties, such as stability under various conditions and reactivity with other functional groups. These attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

One of the most prominent applications of 5-Chloro-3-(o-tolyl)benzo[c]isoxazole is in the pharmaceutical industry, where it serves as a key building block for active pharmaceutical ingredients (APIs). Its benzo[c]isoxazole scaffold is known to exhibit biological activity, making it a candidate for the development of novel therapeutics. Recent studies have explored its potential in targeting specific enzymes or receptors, aligning with the growing trend of precision medicine and targeted drug delivery systems.

In addition to its pharmaceutical relevance, 5-Chloro-3-(o-tolyl)benzo[c]isoxazole is also investigated for its role in material science. Its robust aromatic structure and electron-rich properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. As the demand for sustainable and high-performance materials rises, this compound is poised to play a critical role in advancing green technologies.

The synthesis of 5-Chloro-3-(o-tolyl)benzo[c]isoxazole typically involves multi-step organic reactions, including cyclization and halogenation processes. Researchers are continually optimizing these methods to improve yield and purity, addressing the need for cost-effective and scalable production. Innovations in catalytic systems and green chemistry principles are also being applied to minimize environmental impact, reflecting the broader shift toward sustainable chemical practices.

Market trends indicate a rising demand for 5-Chloro-3-(o-tolyl)benzo[c]isoxazole, driven by its versatile applications. Pharmaceutical companies and research institutions are the primary consumers, leveraging its potential in drug development. Meanwhile, the material science sector is exploring its utility in next-generation electronic devices. This dual demand underscores the compound's significance across multiple industries.

From a regulatory perspective, 5-Chloro-3-(o-tolyl)benzo[c]isoxazole is subject to standard chemical safety protocols. Proper handling, storage, and disposal are essential to ensure workplace safety and environmental protection. While it is not classified as a hazardous substance under most jurisdictions, adherence to good laboratory practices (GLP) is recommended to mitigate any potential risks.

In conclusion, 5-Chloro-3-(o-tolyl)benzo[c]isoxazole (CAS No. 94100-11-5) is a compound of considerable scientific and industrial interest. Its unique structural features and broad applicability make it a focal point in both pharmaceutical and material science research. As advancements in synthetic methodologies and application technologies continue, this compound is expected to remain at the forefront of innovation, contributing to the development of cutting-edge solutions in healthcare and sustainable materials.